Cas no 42344-21-8 ((4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one)

(4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one structure
42344-21-8 structure
Product Name:(4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one
CAS No:42344-21-8
MF:C17H13NO2
MW:263.290624380112
CID:927996
PubChem ID:5880491
Update Time:2025-04-19

(4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

    • (4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one
    • 2-(3-methylphenyl)-4-(phenylmethylene)-1,3-oxazolin-5-one
    • 2-(m-Tolyl)-4-phenylmethylen-2-oxazolin-5-on
    • 4-benzylidene-2-m-tolyl-4H-oxazol-5-one
    • AC1NYHDV
    • NSC201797
    • ST50752478
    • AKOS001574457
    • (4Z)-2-(3-METHYLPHENYL)-4-(PHENYLMETHYLIDENE)-4,5-DIHYDRO-1,3-OXAZOL-5-ONE
    • DTXSID60421257
    • SR-01000394380-1
    • SCHEMBL22819034
    • SR-01000394380
    • NSC-201797
    • 42344-21-8
    • Inchi: 1S/C17H13NO2/c1-12-6-5-9-14(10-12)16-18-15(17(19)20-16)11-13-7-3-2-4-8-13/h2-11H,1H3/b15-11-
    • InChI Key: MQVCGLGNTGQZAK-PTNGSMBKSA-N
    • SMILES: O1C(/C(=C/C2C=CC=CC=2)/N=C1C1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 263.09469
  • Monoisotopic Mass: 263.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
  • LogP: 2.77510
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